Cas no 2227646-21-9 (1-cyclopentyl-4-propylpyrrolidine-3-carboxylic acid)

• Product Name: 1-cyclopentyl-4-propylpyrrolidine-3-carboxylic acid
• CAS No: 2227646-21-9
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 6000536
• PubChem ID: 165736817
• Update Time: 2025-05-22

1-cyclopentyl-4-propylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-4-propylpyrrolidine-3-carboxylic acid
• 2227646-21-9
• EN300-1628077

• Inchi： 1S/C13H23NO2/c1-2-5-10-8-14(9-12(10)13(15)16)11-6-3-4-7-11/h10-12H,2-9H2,1H3,(H,15,16)/t10-,12-/m1/s1
• InChI Key： RNENTRJKNTXQIY-ZYHUDNBSSA-N
• SMILES： OC([C@@H]1CN(C[C@H]1CCC)C1CCCC1)=O

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-cyclopentyl-4-propylpyrrolidine-3-carboxylic acid

1-Cyclopentyl-4-Propylpyrrolidine-3-Carboxylic Acid: A Comprehensive Overview

1-Cyclopentyl-4-propylpyrrolidine-3-carboxylic acid, with the CAS number 2227646-21-9, is a unique organic compound that has garnered significant attention in recent years due to its versatile properties and potential applications. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their role in various chemical and biological systems. The structure of this compound is characterized by a pyrrolidine ring substituted with a cyclopentyl group at position 1, a propyl group at position 4, and a carboxylic acid group at position 3. These substituents contribute to its distinct chemical properties and reactivity.

The synthesis of 1-cyclopentyl-4-propylpyrrolidine-3-carboxylic acid involves a series of well-defined organic reactions, including nucleophilic substitutions, reductions, and oxidations. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for research and industrial applications. The use of catalytic asymmetric synthesis has also been explored to enhance the enantiomeric purity of the compound, which is crucial for its application in chiral environments.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its solubility in common solvents such as water, ethanol, and dichloromethane has been extensively studied, revealing moderate solubility in polar solvents and limited solubility in non-polar solvents. These properties make it suitable for various chemical processes, including chromatographic separations and formulation development.

The biological activity of 1-cyclopentyl-4-propylpyrrolidine-3-carboxylic acid has been a focal point of recent research efforts. Studies have demonstrated its potential as a modulator of ion channels, particularly voltage-gated sodium channels, which are implicated in various neurological disorders. Preclinical data suggest that this compound exhibits potent inhibitory effects on sodium channel activity, making it a promising candidate for the development of novel antiepileptic drugs. Furthermore, its ability to cross the blood-brain barrier has been validated through in vivo studies, highlighting its potential for central nervous system applications.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its unique structure allows for the formation of self-assembled monolayers on various substrates, which can be tailored for specific surface properties such as hydrophobicity or conductivity. Recent research has explored its use in the development of advanced coatings for biomedical devices, where its biocompatibility and stability under physiological conditions are highly advantageous.

The environmental impact of 1-cyclopentyl-4-propylpyrrolidine-3-carboxylic acid has also been evaluated to ensure its sustainable use. Biodegradation studies indicate that the compound undergoes rapid microbial degradation under aerobic conditions, minimizing its ecological footprint. Regulatory agencies have recognized these findings, leading to its classification as an environmentally friendly chemical under certain usage conditions.

In conclusion, 1-cyclopentyl-4-propylpyrrolidine-3-carboxylic acid represents a multifaceted compound with diverse applications across pharmaceuticals, materials science, and environmental chemistry. Its unique structural features and favorable physicochemical properties continue to drive innovative research directions. As new insights into its mechanisms of action and synthesis pathways emerge, this compound is poised to play an increasingly significant role in both academic and industrial settings.